Cas no 1114491-62-1 (axinysone C)

• Product Name: axinysone C
• CAS No: 1114491-62-1
• MF: C₁₅H₂₂O₃
• MW: 250.333384990692
• CID: 2052401
• PubChem ID: 25179927
• Update Time: 2025-04-21

axinysone C Chemical and Physical Properties

Names and Identifiers

• axinysone C
• (+)-Axinysone C
• CHEMBL461881
• (1aS,4R,7S,7aS,7bR)-4-hydroperoxy-1,1,7,7a-tetramethyl-1a,4,5,6,7,7b-hexahydrocyclopropa[a]naphthalen-2-one
• 1114491-62-1
• (1aS,4R,7S,7aS,7bR)-4-hydroperoxy-1,1,7,7a-tetramethyl-1a,4,5,6,7,7b-hexahydrocyclopropa(a)naphthalen-2-one

• Inchi： 1S/C15H22O3/c1-8-5-6-11(18-17)9-7-10(16)12-13(14(12,2)3)15(8,9)4/h7-8,11-13,17H,5-6H2,1-4H3
• InChI Key： BMIGITXCSNEZHP-UHFFFAOYSA-N
• SMILES： CC1C2(C(=CC(C3C(C)(C)C32)=O)C(OO)CC1)C

Computed Properties

• Exact Mass: 250.15689456Da
• Monoisotopic Mass: 250.15689456Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.433
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aristolane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Aristolane sesquiterpenoids